Cas no 180286-04-8 (Methanone, 1,3-phenylenebis[(4-mercaptophenyl)-)

• Product Name: Methanone, 1,3-phenylenebis[(4-mercaptophenyl)-
• CAS No: 180286-04-8
• MF: C₂₀H₁₄O₂S₂
• MW: 350.453962802887
• CID: 1370978
• PubChem ID: 71353336
• Update Time: 2025-04-20

Methanone, 1,3-phenylenebis[(4-mercaptophenyl)- Chemical and Physical Properties

Names and Identifiers

• [3-(4-sulfanylbenzoyl)phenyl]-(4-sulfanylphenyl)methanone
• 180286-04-8
• DTXSID10778086
• (1,3-Phenylene)bis[(4-sulfanylphenyl)methanone]
• Methanone, 1,3-phenylenebis[(4-mercaptophenyl)-

• Inchi： 1S/C20H14O2S2/c21-19(13-4-8-17(23)9-5-13)15-2-1-3-16(12-15)20(22)14-6-10-18(24)11-7-14/h1-12,23-24H
• InChI Key： NODYUVKUUJALOE-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C(C1C=CC=C(C(C2C=CC(=CC=2)S)=O)C=1)=O

Computed Properties

• Exact Mass: 350.04362
• Monoisotopic Mass: 350.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• PSA: 34.14